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Compound of Interest

Compound Name: Dodecanedioic acid-d4

Cat. No.: B15558155

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dodecanedioic acid-d4, a
deuterated form of dodecanedioic acid. This document is intended for researchers, scientists,
and professionals in drug development who utilize stable isotope-labeled compounds for
metabolic research and quantitative analysis.

Core Chemical Data

Dodecanedioic acid-d4 is a stable isotope-labeled version of dodecanedioic acid, where four
hydrogen atoms have been replaced by deuterium. This isotopic labeling makes it a valuable
tool in mass spectrometry-based analytical methods.
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Property Value Reference
CAS Number 97543-02-7 [1][2][3]
Chemical Formula C12H18D404 [1]
Molecular Weight 234.33 g/mol [1]

1,12-Dodecanedioic-2,2,11,11-

Synonyms d4 acid, Dodecanedioic Acid- [1112]
d4

Isotopic Enrichment >98 atom % D [1][2]

Chemical Purity >95-98% [415]

Metabolic Pathway of Dodecanedioic Acid

Dodecanedioic acid, and by extension its deuterated analog, is primarily metabolized through
the omega-oxidation (w-oxidation) pathway. This metabolic route serves as an alternative to
the more common beta-oxidation of fatty acids, particularly for medium-chain fatty acids. The
process occurs in the smooth endoplasmic reticulum of the liver and kidneys.[6][7][8]

The key steps of omega-oxidation are:

o Hydroxylation: The terminal methyl group (w-carbon) of the fatty acid is hydroxylated by a
cytochrome P450 mixed-function oxidase, requiring NADPH and molecular oxygen.[6][7][8]

o Oxidation to Aldehyde: The resulting hydroxyl group is then oxidized to an aldehyde by
alcohol dehydrogenase.[6][7]

o Oxidation to Carboxylic Acid: Finally, the aldehyde group is oxidized to a carboxylic acid by
aldehyde dehydrogenase, forming a dicarboxylic acid.[6][7]

The resulting dicarboxylic acid can then be further metabolized via beta-oxidation from both
ends of the molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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